Brain Natriuretic Peptide-45, mouse

• Molecular Formula: C209H354N70O63S2
• Molecular Weight: 4920 g/mol
• InChI: InChI=1S/C209H354N70O63S2/c1-26-105(20)160-196(332)237-85-154(297)242-137(87-281)191(327)273-158(103(16)17)198(334)268-141(91-285)188(324)251-118(48-38-64-230-206(220)221)171(307)257-126(69-97(4)5)168(304)235-84-155(298)244-143(193(329)261-133(77-150(218)293)179(315)240-108(23)165(301)256-127(70-98(6)7)180(316)246-115(45-32-35-61-210)170(306)258-128(71-99(8)9)182(318)265-136(205(341)342)73-101(12)13)93-343-344-94-144(194(330)259-130(74-111-43-30-29-31-44-111)169(305)236-82-152(295)241-131(75-112-80-228-95-238-112)183(319)247-117(47-34-37-63-212)177(313)275-161(106(21)27-2)200(336)264-135(79-156(299)300)185(321)249-120(178(314)274-160)50-40-66-232-208(224)225)270-190(326)140(90-284)267-189(325)142(92-286)269-201(337)162(107(22)28-3)276-186(322)132(76-113-81-229-96-239-113)263-203(339)164(110(25)288)278-199(335)159(104(18)19)272-175(311)116(46-33-36-62-211)250-187(323)139(89-283)266-184(320)134(78-151(219)294)260-174(310)123(55-59-148(216)291)253-195(331)145-52-42-68-279(145)204(340)125(51-41-67-233-209(226)227)255-173(309)122(54-58-147(215)290)252-172(308)124(56-60-149(217)292)254-197(333)157(102(14)15)271-176(312)119(49-39-65-231-207(222)223)248-181(317)129(72-100(10)11)262-202(338)163(109(24)287)277-192(328)138(88-282)243-153(296)83-234-167(303)121(53-57-146(214)289)245-166(302)114(213)86-280/h29-31,43-44,80-81,95-110,114-145,157-164,280-288H,26-28,32-42,45-79,82-94,210-213H2,1-25H3,(H2,214,289)(H2,215,290)(H2,216,291)(H2,217,292)(H2,218,293)(H2,219,294)(H,228,238)(H,229,239)(H,234,303)(H,235,304)(H,236,305)(H,237,332)(H,240,315)(H,241,295)(H,242,297)(H,243,296)(H,244,298)(H,245,302)(H,246,316)(H,247,319)(H,248,317)(H,249,321)(H,250,323)(H,251,324)(H,252,308)(H,253,331)(H,254,333)(H,255,309)(H,256,301)(H,257,307)(H,258,306)(H,259,330)(H,260,310)(H,261,329)(H,262,338)(H,263,339)(H,264,336)(H,265,318)(H,266,320)(H,267,325)(H,268,334)(H,269,337)(H,270,326)(H,271,312)(H,272,311)(H,273,327)(H,274,314)(H,275,313)(H,276,322)(H,277,328)(H,278,335)(H,299,300)(H,341,342)(H4,220,221,230)(H4,222,223,231)(H4,224,225,232)(H4,226,227,233)/t105-,106-,107-,108-,109+,110+,114-,115-,116-,117-,118-,119-,120-,121-,122-,123-,124-,125-,126-,127-,128-,129-,130-,131-,132-,133-,134-,135-,136-,137-,138-,139-,140-,141-,142-,143-,144-,145-,157-,158-,159-,160-,161-,162-,163-,164-/m0/s1
• InChIKey: HORSYDXFUMMCFJ-MMBYWGHXSA-N

Brain Natriuretic Peptide-45, mouse (BNP-45, mouse) – Species-Specific Natriuretic Peptide for Rodent Cardiovascular Research

Brain Natriuretic Peptide-45, mouse (CAS 1816939-52-2; MW 4919.61 Da) is the major circulating bioactive form of mouse B-type natriuretic peptide, a 45-amino-acid C-terminal fragment (SQGSTLRVQQRPQNSKVTHISSCFGHKIDRIGSVSRLGCNALKLL, disulfide bridge Cys23–Cys39) cleaved from a 121-residue prohormone by the endoprotease furin [1]. Belonging to the natriuretic peptide family alongside atrial natriuretic peptide (ANP) and C-type natriuretic peptide (CNP), mouse BNP-45 signals primarily through the NPR-A/GC-A receptor to elevate intracellular cGMP, driving natriuresis, diuresis, and vasodilation. Its expression is restricted to cardiac tissue, with mRNA detected in atria, ventricles, and AT-1 cardiomyocytes [1]. Unlike human BNP-32, the rodent-specific BNP-45 form reflects a distinct proteolytic processing strategy and exhibits substantial sequence divergence across species, making species-matched peptide selection critical for experimental validity [1].

• [1] Steinhelper ME. Structure, expression, and genomic mapping of the mouse natriuretic peptide type-B gene. Circ Res. 1993;72(5):984-992. doi:10.1161/01.RES.72.5.984. PMID: 8097440. View Source

Why Generic Substitution Fails for Brain Natriuretic Peptide-45, mouse: Species Barriers, Receptor Divergence, and Differential Stability

BNP-45, mouse cannot be interchangeably substituted with rat BNP-45, human BNP-32 (nesiritide), or ANP without compromising experimental interpretability. The mouse BNP-45 mature peptide shares only 64% amino acid identity with rat BNP-45 and 44% with human BNP-32, a level of divergence far greater than that observed among ANP orthologs [1]. This sequence divergence translates into measurable functional consequences: human BNP is approximately 10-fold less potent than rodent BNP in eliciting diuretic and hypotensive responses in rat assays, and mouse NPR-A exhibits distinct ligand selectivity compared to human NPR-A [2] [3]. Furthermore, mouse BNP-45 contains a unique PKC phosphorylation site (Thr81) absent in the rat sequence, introducing a potential species-specific post-translational regulatory layer [1]. Even within the natriuretic peptide family, BNP-45 and ANP are not functionally equivalent—BNP-45 resists neutral endopeptidase-mediated degradation in the kidney that rapidly inactivates ANP, generating >50-fold differences in local cGMP signaling potency [4]. These species- and family-level differences mean that substitution with a heterologous analog risks generating data that cannot be extrapolated to mouse physiology.

• [1] Steinhelper ME. Structure, expression, and genomic mapping of the mouse natriuretic peptide type-B gene. Circ Res. 1993;72(5):984-992. doi:10.1161/01.RES.72.5.984. PMID: 8097440. View Source
• [2] Furuya M, Ohnuma N, Takehisa M, Hayashi Y, Ishihara T, Minamino N, Kangawa K, Matsuo H. Pharmacological activities of brain natriuretic peptides of human, porcine and rat origin. Eur J Pharmacol. 1991;200(2-3):233-237. doi:10.1016/0014-2999(91)90577-D. PMID: 1664327. View Source
• [3] Schoenfeld JR, et al. Agonist selectivity for three species of natriuretic peptide receptor-A. Mol Pharmacol. 1995;47(1):172-180. PMID: 7838126. View Source
• [4] Kishimoto I, Hamra FK, Garbers DL. Apparent B-type natriuretic peptide selectivity in the kidney due to differential processing. Can J Physiol Pharmacol. 2001;79(8):715-722. PMID: 11558679. View Source

Brain Natriuretic Peptide-45, mouse – Quantitative Head-to-Head Differentiation Evidence

Kidney cGMP Elevation: Mouse BNP-45 >50-Fold More Potent Than ANP in Mouse Kidney Due to Differential NEP Resistance

In mouse kidney cells and kidney slices, mouse BNP1-45 produces >50-fold greater cGMP accumulation than ANP1-28, despite both peptides signaling through the same GC-A receptor [1]. This potency difference is not intrinsic to receptor affinity—in cultured cells overexpressing GC-A, BNP and ANP are nearly equipotent [1]. Rather, the divergence arises from differential proteolytic stability: ANP is rapidly cleaved by neutral endopeptidase (NEP) at the first cysteine of the disulfide ring in kidney tissue, whereas BNP is resistant to this cleavage [1]. Phosphoramidon, an NEP inhibitor, shifts ANP potency to match BNP, confirming degradation as the mechanism. Mass spectrometry confirmed rapid ANP cleavage in kidney but not heart or aorta, demonstrating tissue-specific differential stability as a unique BNP-45 advantage [1].

Evidence Dimension	cGMP elevation potency in mouse kidney cells/slices
Target Compound Data	Mouse BNP1-45: >50-fold greater cGMP elevation than ANP1-28
Comparator Or Baseline	Mouse ANP1-28: baseline cGMP response (significantly lower, restored to BNP-equivalent by phosphoramidon)
Quantified Difference	>50-fold greater cGMP response for BNP-45 vs ANP-28 in mouse kidney; difference eliminated by NEP inhibitor phosphoramidon
Conditions	Mouse kidney cells and kidney slices; cGMP accumulation assay; ± phosphoramidon (NEP inhibitor); GC-A knockout mouse controls; mass spectrometric analysis of peptide cleavage

Why This Matters

This demonstrates that mouse BNP-45 is the functionally dominant natriuretic peptide in the kidney due to resistance to local enzymatic degradation—a property not shared by ANP—making it essential for studies of renal cGMP signaling in mouse models.

• [1] Kishimoto I, Hamra FK, Garbers DL. Apparent B-type natriuretic peptide selectivity in the kidney due to differential processing. Can J Physiol Pharmacol. 2001;79(8):715-722. PMID: 11558679. View Source

Prolonged Pharmacodynamics vs α-ANP: Rat BNP-45 Sustains Blood Pressure Lowering and Slower Plasma Clearance

In a direct comparative study in anesthetized Wistar-Kyoto (WKY) rats, rat BNP-45 (structurally 64% identical to mouse BNP-45) produced comparable peak hypotensive and natriuretic potency to α-ANP at equivalent doses, but with significantly prolonged pharmacodynamic effects. At the highest dose tested (2.0 nmol/kg, i.v.), BNP-45 led to prolonged lowering of blood pressure and urinary cGMP excretion compared to α-ANP [1]. When both peptides were injected intravenously at 2.0 μg, BNP-45 disappeared more slowly from plasma than α-ANP [1]. The prolonged action was particularly prominent in normotensive WKY rats. Additionally, WKY rats showed greater susceptibility than spontaneously hypertensive rats (SHR) to BNP-45 for diuresis, natriuresis, and urinary cGMP excretion, whereas SHR exhibited greater blood pressure reduction [1].

Evidence Dimension	Duration of hypotensive effect and plasma clearance rate
Target Compound Data	Rat BNP-45: prolonged blood pressure lowering, prolonged urinary cGMP excretion, slower plasma disappearance (2.0 μg i.v.)
Comparator Or Baseline	Rat α-ANP: comparable peak hypotensive/natriuretic potency but shorter duration of action, faster plasma clearance
Quantified Difference	BNP-45 half-life and duration of action more prolonged than α-ANP (quantitative half-life values not reported in primary study; clearance difference demonstrated by slower plasma disappearance of BNP-45 vs α-ANP at matched 2.0 μg i.v. dose)
Conditions	Anesthetized WKY and SHR rats; i.v. bolus injection at 0.1–2.0 nmol/kg; blood pressure monitoring; urinary cGMP and electrolyte excretion; plasma clearance comparison at 2.0 μg i.v.

Why This Matters

The prolonged pharmacodynamic profile of BNP-45 relative to α-ANP makes it the preferred tool for sustained cardiovascular intervention studies in rodent models, where ANP's rapid clearance may confound experimental outcomes.

• [1] Kita T, Kida O, Kato J, Nakamura S, Eto T, Minamino N, Kangawa K, Matsuo H, Tanaka K. Effects of brain natriuretic peptide-45, a circulating form of rat brain natriuretic peptide, in spontaneously hypertensive rats. Eur J Pharmacol. 1991;202(1):73-79. doi:10.1016/0014-2999(91)90255-O. PMID: 1664804. View Source

Cross-Species Sequence Divergence and Pharmacological Potency Gap: Mouse BNP-45 vs Human BNP-32 vs Rat BNP-45

Mouse BNP-45 exhibits substantially lower sequence identity with BNP orthologs from other species (rat, 64%; dog, 53%; pig, 50%; human, 44%) compared with the high conservation observed among ANP hormones across species [1] . This sequence divergence carries functional consequences: human BNP is approximately 10-fold less potent than rat BNP for diuretic and hypotensive effects and cGMP augmentation in rat bioassays [2]. Furthermore, within the rodent lineage, the prohormone N-terminal region is more conserved (88% identity between mouse and rat) than the mature C-terminal BNP-45 peptide (64%), indicating evolutionary pressure on the bioactive domain [1]. The Thr81 PKC phosphorylation site present in mouse BNP-45 is not conserved in the rat sequence, representing a species-specific post-translational modification site [1] . Comparative studies also show that human NPR-A is less sensitive than mouse or rat NPR-A to species differences in BNP structure, underscoring that receptor-ligand coevolution constrains cross-species pharmacological extrapolation [3].

Evidence Dimension	Amino acid sequence identity and cross-species pharmacological potency
Target Compound Data	Mouse BNP-45: 64% identity to rat BNP-45, 44% to human BNP-32; unique Thr81 PKC site; rodent BNP equipotent to α-ANP for diuresis/hypotension
Comparator Or Baseline	Human BNP-32: 44% identity to mouse BNP-45; ~10-fold less potent than rodent BNP in rat assays. Rat BNP-45: 64% identity to mouse. Rat/mouse NPR-A: more sensitive to BNP species differences than human NPR-A.
Quantified Difference	Mouse-to-human sequence identity: 44%; Mouse-to-rat prohormone N-terminal: 88% vs C-terminal BNP-45: 64%; Human BNP ~10-fold less potent than rodent BNP; Thr81 PKC site: present in mouse, absent in rat
Conditions	Sequence alignment analysis (Steinhelper 1993); rat bioassay for diuresis, hypotension, cGMP augmentation (Furuya et al. 1991); NPR-A whole-cell cGMP stimulation assay comparing human, rat, mouse receptors (Schoenfeld et al. 1995)

Why This Matters

Using human BNP-32 or rat BNP-45 in mouse models introduces a quantifiable species mismatch (~36% and ~10-fold potency differences, respectively) that can invalidate dose-response and receptor-selectivity conclusions in mouse physiology studies.

• [1] Steinhelper ME. Structure, expression, and genomic mapping of the mouse natriuretic peptide type-B gene. Circ Res. 1993;72(5):984-992. doi:10.1161/01.RES.72.5.984. PMID: 8097440. View Source
• [2] Furuya M, Ohnuma N, Takehisa M, Hayashi Y, Ishihara T, Minamino N, Kangawa K, Matsuo H. Pharmacological activities of brain natriuretic peptides of human, porcine and rat origin. Eur J Pharmacol. 1991;200(2-3):233-237. doi:10.1016/0014-2999(91)90577-D. PMID: 1664327. View Source
• [3] Schoenfeld JR, et al. Agonist selectivity for three species of natriuretic peptide receptor-A. Mol Pharmacol. 1995;47(1):172-180. PMID: 7838126. View Source

Non-Redundant Antifibrotic Activity: Nppb Knockout Mice Develop Cardiac Fibrosis Not Compensated by ANP

Mice with targeted disruption of the BNP gene (Nppb−/−) develop multifocal fibrotic lesions in subendocardial regions of the ventricles by 15 weeks of age (observed in 12 of 23 animals), whereas age-matched wild-type littermates (Nppb+/+, n = 15) show no such phenotype [1]. This fibrosis occurs in the absence of systemic hypertension or ventricular hypertrophy (heart-to-body weight ratio: 4.8 ± 0.1 mg/g in both genotypes at 20 weeks; n = 10) [1]. Critically, ANP is endogenously present and even upregulated (Nppa mRNA markedly increased in Nppb−/− ventricles) yet fails to compensate for BNP loss, proving BNP-45's non-redundant antifibrotic role [1]. Under ventricular pressure overload (aortic constriction), Nppb−/− mice show an approximately 3-fold increase in fibrosis-to-total-area ratio relative to sham-operated Nppb−/− mice, while Nppb+/+ mice develop no focal fibrotic changes [1]. Molecularly, pressure-overloaded Nppb−/− ventricles exhibit approximately 4-fold and 10-fold increases in Tgfb3 and Cola1 mRNA, respectively, relative to sham controls, with no such induction in wild-type mice [1].

Evidence Dimension	Cardiac fibrosis incidence and molecular markers under baseline and pressure overload conditions
Target Compound Data	Nppb−/− mice: multifocal ventricular fibrosis in 12/23 animals by 15 weeks; fibrosis area ~3-fold increase after pressure overload; Tgfb3 mRNA ~4-fold increase; Cola1 mRNA ~10-fold increase after overload. Heart-to-body weight unchanged (4.8 ± 0.1 mg/g).
Comparator Or Baseline	Nppb+/+ wild-type mice: no cardiac fibrosis at any age or after pressure overload (n=15); no Tgfb3 or Cola1 mRNA induction after pressure overload. Heart-to-body weight 4.8 ± 0.1 mg/g.
Quantified Difference	Fibrosis incidence: 52% (12/23) in KO vs 0% (0/15) in WT at ≥15 weeks; post-overload fibrosis ratio: ~3-fold increase in KO vs no change in WT; Cola1: ~10-fold increase in KO vs no change in WT; Tgfb3: ~4-fold increase in KO vs no change in WT
Conditions	Nppb−/− and Nppb+/+ mice on 129/Sv background; histology at 5–30 weeks of age; ventricular pressure overload by aortic constriction for 7 days; fibrosis area quantification; mRNA expression by Northern blot

Why This Matters

This genetic evidence establishes BNP-45 as an irreplaceable, non-redundant antifibrotic factor in the mouse heart—a function not duplicable by ANP—making mouse BNP-45 indispensable for cardiac fibrosis and ventricular remodeling research.

• [1] Tamura N, Ogawa Y, Chusho H, Nakamura K, Nakao K, Suda M, Kasahara M, Hashimoto R, Katsuura G, Mukoyama M, Itoh H, Saito Y, Tanaka I, Otani H, Katsuki M, Nakao K. Cardiac fibrosis in mice lacking brain natriuretic peptide. Proc Natl Acad Sci U S A. 2000;97(8):4239-4244. doi:10.1073/pnas.070371497. PMID: 10737768. View Source

Mouse BNP-45 Contains a Unique PKC Phosphorylation Site (Thr81) Not Conserved in Rat BNP-45

Comparative sequence analysis reveals that the putative mature mouse BNP-45 hormone contains a protein kinase C (PKC) phosphorylation site at threonine 81 (Thr81) that is not conserved in the rat BNP-45 sequence [1] . This residue lies within the C-terminal bioactive domain where sequence identity between mouse and rat drops to 64%, compared to 88% identity in the N-terminal prohormone region [1]. The presence of this PKC site introduces a potential species-specific regulatory mechanism—phosphorylation at Thr81 could modulate receptor binding, peptide stability, or clearance in mouse models in ways not recapitulated by rat BNP-45. This differential post-translational modification site adds a layer of functional divergence beyond primary sequence differences and further underscores the requirement for species-matched peptide in mouse studies.

Evidence Dimension	Presence of PKC phosphorylation consensus site in mature BNP-45 sequence
Target Compound Data	Mouse BNP-45: PKC phosphorylation site present at Thr81 (within the C-terminal 45-amino-acid bioactive domain)
Comparator Or Baseline	Rat BNP-45: Thr81 PKC site not conserved; corresponding residue differs
Quantified Difference	Qualitative difference: PKC site present in mouse, absent in rat. Located in region with 64% mouse-rat sequence identity.
Conditions	Comparative amino acid sequence analysis of mouse and rat BNP-45 mature peptides and prohormones (Steinhelper 1993; AnaSpec structural annotation)

Why This Matters

The presence of a unique PKC phosphorylation site in mouse BNP-45 that is absent in rat BNP-45 means that regulatory studies involving phosphorylation-dependent signaling or peptide clearance must use mouse-sequence BNP-45 to preserve physiological relevance in mouse models.

• [1] Steinhelper ME. Structure, expression, and genomic mapping of the mouse natriuretic peptide type-B gene. Circ Res. 1993;72(5):984-992. doi:10.1161/01.RES.72.5.984. PMID: 8097440. View Source

Brain Natriuretic Peptide-45, mouse – Optimal Research and Industrial Application Scenarios Based on Quantitative Differentiation Evidence

Mouse Kidney cGMP Signaling and Renal Natriuretic Peptide Selectivity Studies

Mouse BNP-45 is the mandatory ligand for studies of natriuretic peptide signaling in mouse kidney preparations. Evidence demonstrates that mouse BNP1-45 generates >50-fold greater cGMP accumulation than ANP1-28 in mouse kidney cells and slices due to resistance to NEP-mediated degradation, whereas ANP is rapidly cleaved [Section 3, Evidence Item 1, REFS-1]. Use of ANP or heterologous BNP analogs in renal cGMP assays will severely underestimate physiological BNP signaling magnitude. This application directly leverages the differential proteolytic stability that distinguishes BNP-45 from all other natriuretic peptides in the kidney microenvironment.

Mouse Cardiac Fibrosis and Ventricular Remodeling Models Requiring BNP-Specific Antifibrotic Activity

Mouse BNP-45 is essential for studies of cardiac fibrosis where BNP's non-redundant antifibrotic role must be investigated. Nppb−/− mice develop multifocal ventricular fibrotic lesions in 52% of animals by 15 weeks despite intact ANP expression, and pressure overload produces a ~3-fold increase in fibrosis area and ~10-fold increase in collagen (Cola1) mRNA exclusively in BNP-deficient mice [Section 3, Evidence Item 4, REFS-1]. Exogenous mouse BNP-45 supplementation or BNP-45-based therapeutic investigation in these models requires authentic mouse-sequence peptide, as ANP cannot substitute for this antifibrotic function and rat/human BNP analogs lack the species-specific receptor affinity profile.

Species-Matched Pharmacodynamic Studies in Mouse Cardiovascular Disease Models

For mouse cardiovascular pharmacology studies requiring sustained natriuretic peptide activity, mouse BNP-45 offers prolonged pharmacodynamic action compared to ANP. Cross-study evidence from rat BNP-45 (64% identical to mouse) demonstrates prolonged blood pressure lowering and slower plasma clearance versus α-ANP at equivalent doses, with sustained urinary cGMP excretion [Section 3, Evidence Item 2, REFS-1]. The 10-fold potency gap between human BNP-32 and rodent BNP means that nesiritide (human BNP-32) is an inappropriate substitute for mouse models [Section 3, Evidence Item 3, REFS-2]. Only mouse-sequence BNP-45 provides the correct receptor affinity, potency, and clearance profile for mouse cardiovascular pharmacology experiments.

BNP Post-Translational Regulation and Phosphorylation-Signaling Crosstalk Research in Mouse

Mouse BNP-45 uniquely contains a PKC phosphorylation site at Thr81, absent in the rat sequence, making it the only suitable peptide for investigating PKC-dependent BNP regulation, phosphorylation-mediated effects on receptor binding or clearance, and crosstalk between PKC and cGMP signaling pathways in mouse models [Section 3, Evidence Item 5, REFS-1]. Studies of phosphorylation-dependent BNP biology in mouse systems using rat BNP-45 will miss this regulatory axis entirely, as the target residue is not conserved.

• [1] Kishimoto I, Hamra FK, Garbers DL. Apparent B-type natriuretic peptide selectivity in the kidney due to differential processing. Can J Physiol Pharmacol. 2001;79(8):715-722. PMID: 11558679. View Source
• [2] Furuya M, Ohnuma N, Takehisa M, Hayashi Y, Ishihara T, Minamino N, Kangawa K, Matsuo H. Pharmacological activities of brain natriuretic peptides of human, porcine and rat origin. Eur J Pharmacol. 1991;200(2-3):233-237. doi:10.1016/0014-2999(91)90577-D. PMID: 1664327. View Source